3,3,3-Trichloro-2-hydroxypropanehydrazide

• CAS RN: 19836-22-7
• Molecular Formula: C3H5Cl3N2O2
• Molecular Weight: 207.44 g/mol
• IUPAC Name: 3,3,3-trichloro-2-hydroxypropanehydrazide
• InChI: InChI=1S/C3H5Cl3N2O2/c4-3(5,6)1(9)2(10)8-7/h1,9H,7H2,(H,8,10)
• InChI Key: WCOCRIXTXPYJAI-UHFFFAOYSA-N
• SMILES: C(C(=O)NN)(C(Cl)(Cl)Cl)O
• synonyms: 3,3,3-Trichloro-2-hydroxypropionic acid hydrazide

Description

3,3,3-Trichloro-2-hydroxypropanehydrazide, also known as TCHP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. TCHP is a hydrazide derivative of trichlorohydrin and is used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 3,3,3-Trichloro-2-hydroxypropanehydrazide is not well understood. However, it has been suggested that 3,3,3-Trichloro-2-hydroxypropanehydrazide may act as a nucleophile and react with electrophilic compounds to form stable adducts. 3,3,3-Trichloro-2-hydroxypropanehydrazide has also been reported to inhibit the growth of various microorganisms by disrupting their cell walls.
Biochemical and Physiological Effects
3,3,3-Trichloro-2-hydroxypropanehydrazide has been shown to have low toxicity and is considered to be relatively safe for use in laboratory experiments. However, its long-term effects on human health are not well understood. 3,3,3-Trichloro-2-hydroxypropanehydrazide has been reported to have antioxidant and antifungal properties. It has also been shown to inhibit the growth of various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3,3,3-Trichloro-2-hydroxypropanehydrazide in laboratory experiments is its low toxicity. It is also relatively easy to synthesize and purify. However, 3,3,3-Trichloro-2-hydroxypropanehydrazide is not very soluble in water, which can make it difficult to work with in aqueous solutions. 3,3,3-Trichloro-2-hydroxypropanehydrazide also has limited stability and can degrade over time, which can affect the reliability of experimental results.

Future Directions

There are several future directions for the use of 3,3,3-Trichloro-2-hydroxypropanehydrazide in scientific research. One potential application is in the synthesis of novel organic compounds with potential therapeutic properties. 3,3,3-Trichloro-2-hydroxypropanehydrazide could also be used as a starting material in the synthesis of new heterocyclic compounds. Additionally, further research is needed to understand the mechanism of action of 3,3,3-Trichloro-2-hydroxypropanehydrazide and its potential effects on human health.
In conclusion, 3,3,3-Trichloro-2-hydroxypropanehydrazide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. Its low toxicity, ease of synthesis, and potential therapeutic properties make it an attractive compound for further research. However, more studies are needed to understand its mechanism of action and long-term effects on human health.

Synthesis Methods

3,3,3-Trichloro-2-hydroxypropanehydrazide can be synthesized by reacting trichlorohydrin with hydrazine hydrate in the presence of a catalyst. The reaction occurs at a temperature of 70-80°C and under atmospheric pressure. The resulting product is then purified through distillation and recrystallization to obtain 3,3,3-Trichloro-2-hydroxypropanehydrazide in its pure form.

Scientific Research Applications

3,3,3-Trichloro-2-hydroxypropanehydrazide has been used in various fields of scientific research. It has been used as a precursor in the synthesis of various organic compounds such as hydrazones, hydrazides, and Schiff bases. 3,3,3-Trichloro-2-hydroxypropanehydrazide has also been used as a reagent in the synthesis of biologically active molecules such as antifungal and antibacterial agents. Furthermore, 3,3,3-Trichloro-2-hydroxypropanehydrazide has been used as a starting material in the synthesis of various heterocyclic compounds.